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Compound of Interest

Compound Name: IDO-IN-18

Cat. No.: B3859064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the proper storage, handling, and use of

IDO-IN-18, a potent inhibitor of Indoleamine 2,3-dioxygenase 1 (IDO1). Adherence to these

guidelines is crucial for maintaining the integrity of the compound and ensuring accurate and

reproducible experimental results.

Product Information
Identifier Value

Product Name IDO-IN-18

Synonyms Compound 14

Target Indoleamine 2,3-Dioxygenase 1 (IDO1)

Molecular Formula C₁₀H₈N₂O₂S

Molecular Weight 220.25 g/mol

Storage Conditions
Proper storage of IDO-IN-18 is critical to prevent degradation and maintain its biological

activity. The recommended storage conditions for both the powder form and prepared stock

solutions are summarized below.
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IDO-IN-18 Powder
Storage Temperature Storage Duration Notes

-20°C 3 years
Recommended for long-term

storage.

4°C 2 years Suitable for short-term storage.

IDO-IN-18 Stock Solutions
Storage Temperature Storage Duration Notes

-80°C 6 months

Recommended for long-term

storage of dissolved

compound.

-20°C 1 month
Suitable for short-term storage

of dissolved compound.

Safety and Handling
While a specific Safety Data Sheet (SDS) for IDO-IN-18 should be consulted, general

laboratory safety precautions for handling chemical compounds should be followed.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and chemical-resistant gloves, when handling IDO-IN-18 powder or

solutions.

Ventilation: Handle the powder in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust.

Spills: In case of a spill, avoid generating dust. Carefully sweep up the solid material or

absorb the solution with an inert material and place it in a sealed container for proper

disposal.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Solubility and Solution Preparation
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IDO-IN-18 exhibits solubility in various organic solvents. The choice of solvent will depend on

the specific experimental requirements. It is important to note that sonication and warming may

be necessary to achieve complete dissolution.

Solubility Data
Solvent Solubility Notes

DMSO ≥ 250 mg/mL (560.05 mM)

Requires sonication. Use

newly opened, anhydrous

DMSO as it is hygroscopic.

DMSO 16.67 mg/mL (75.69 mM)
Requires sonication, warming,

and heating to 60°C.

Experimental Protocols
Weighing: Accurately weigh the desired amount of IDO-IN-18 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh 2.2025 mg of the powder.

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. For 1 mL of a

10 mM solution, add 1 mL of DMSO.

Solubilization: Vortex the solution and use an ultrasonic bath to ensure complete dissolution.

Gentle warming (up to 60°C) can be applied if necessary.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C for short-term or -80°C for long-term storage.

The following protocols describe the preparation of IDO-IN-18 formulations suitable for

administration in animal models.

Formulation A:

Add solvents in the following order: 10% DMSO, 40% PEG300, 5% Tween-80, and 45%

Saline.

The resulting solubility is ≥ 2.08 mg/mL (4.66 mM), yielding a clear solution.
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Formulation B:

Add solvents in the following order: 10% DMSO and 90% (20% SBE-β-CD in Saline).

The solubility is 2.08 mg/mL (4.66 mM). This method requires sonication to achieve a clear

solution.

Formulation C:

Add solvents in the following order: 10% DMSO and 90% Corn Oil.

The resulting solubility is ≥ 2.08 mg/mL (4.66 mM), yielding a clear solution.

Signaling Pathway and Experimental Workflow
IDO1 Signaling Pathway
IDO1 is a key enzyme in the kynurenine pathway, which is involved in tryptophan metabolism.

In the tumor microenvironment, the upregulation of IDO1 leads to the depletion of tryptophan

and the accumulation of kynurenine. This has an immunosuppressive effect by inhibiting the

proliferation and function of effector T cells and promoting the activity of regulatory T cells. IDO-
IN-18 acts as an inhibitor of IDO1, thereby blocking this immunosuppressive pathway.
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Preparation

Treatment

Analysis

Prepare IDO-IN-18 stock solution

Treat cells with varying
concentrations of IDO-IN-18

Culture IDO1-expressing cells

Seed cells in a multi-well plate

Add Tryptophan to the media

Incubate for 24-48 hours

Collect cell supernatant

Measure Kynurenine concentration
(e.g., via HPLC or colorimetric assay)

Determine IC50 value

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3859064?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3859064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes and Protocols for IDO-IN-18 Powder].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3859064#proper-storage-conditions-for-ido-in-18-
powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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